Cas no 395101-95-8 (1H-Indazole-5-carbonitrile, 3-(2-benzofuranyl)-)

• Product Name: 1H-Indazole-5-carbonitrile, 3-(2-benzofuranyl)-
• CAS No: 395101-95-8
• MF: C₁₆H₉N₃O
• MW: 259.262162923813
• CID: 1514277
• Update Time: 2024-08-24

1H-Indazole-5-carbonitrile, 3-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carbonitrile, 3-(2-benzofuranyl)-

• Inchi： 1S/C16H9N3O/c17-9-10-5-6-13-12(7-10)16(19-18-13)15-8-11-3-1-2-4-14(11)20-15/h1-8H,(H,18,19)
• InChI Key： ALBJPZXBZFPQOT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C#N)C=C2)C(C2=CC3=CC=CC=C3O2)=N1

Computed Properties

• Exact Mass: 259.07467

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 537.1±35.0 °C(Predicted)
• PSA: 65.61
• pka: 11.61±0.40(Predicted)